Cas no 23844-14-6 (Adenosine,8-(1-hydroxy-1-methylethyl)- (8CI,9CI))
23844-14-6 structure
Product Name:Adenosine,8-(1-hydroxy-1-methylethyl)- (8CI,9CI)
CAS No:23844-14-6
MF:C13H19N5O5
MW:325.320462465286
CID:257372
PubChem ID:193030
Update Time:2025-04-19
Adenosine,8-(1-hydroxy-1-methylethyl)- (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
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- Adenosine,8-(1-hydroxy-1-methylethyl)- (8CI,9CI)
- (2R,3R,4S,5R)-2-[6-amino-8-(2-hydroxypropan-2-yl)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
- SCHEMBL6758969
- (2R,3R,4S,5R)-2-(6-Amino-8-(2-hydroxypropan-2-yl)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
- Adenosine, 8-(1-hydroxy-1-methylethyl)-
- 23844-14-6
- DTXSID70178548
- 8-(alpha-Hydroxyisopropyl)adenosine
-
- Inchi: 1S/C13H19N5O5/c1-13(2,22)12-17-6-9(14)15-4-16-10(6)18(12)11-8(21)7(20)5(3-19)23-11/h4-5,7-8,11,19-22H,3H2,1-2H3,(H2,14,15,16)/t5-,7-,8-,11-/m1/s1
- InChI Key: GXKTXHUOBKLFMI-IOSLPCCCSA-N
- SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C2=C(C(N)=NC=N2)N=C1C(C)(C)O)O)O
Computed Properties
- Exact Mass: 325.13877
- Monoisotopic Mass: 325.139
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 441
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.3
- Topological Polar Surface Area: 160Ų
Experimental Properties
- Density: 1.83
- Boiling Point: 705.4°C at 760 mmHg
- Flash Point: 380.4°C
- Refractive Index: 1.785
- PSA: 159.77
Adenosine,8-(1-hydroxy-1-methylethyl)- (8CI,9CI) Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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